6-((4-chlorophenyl)sulfonyl)-N-(4-methylbenzyl)nicotinamide
Description
6-((4-chlorophenyl)sulfonyl)-N-(4-methylbenzyl)nicotinamide, also known as Compound 1, is a small molecule that has gained attention in recent years due to its potential therapeutic applications. This compound belongs to the class of sulfonylurea compounds that have been extensively studied for their pharmacological properties.
Scientific Research Applications
Fluorescent Analogs and Spectroscopic Studies
6-((4-chlorophenyl)sulfonyl)-N-(4-methylbenzyl)nicotinamide and related compounds have been explored in spectroscopic studies. For instance, a fluorescent analog of nicotinamide adenine dinucleotide (NAD) was synthesized to analyze interactions within the molecule. This research provided insights into intramolecular interactions and enzymatic hydrolysis effects on such compounds (Barrio, Secrist, & Leonard, 1972).
Synthesis and Antiviral Activity
In the field of medicinal chemistry, derivatives of 6-((4-chlorophenyl)sulfonyl)-N-(4-methylbenzyl)nicotinamide have been synthesized to study their antiviral properties. For example, compounds with a similar structure demonstrated anti-tobacco mosaic virus activity (Chen et al., 2010).
Molecular Structure Analysis
Understanding the molecular structure of these compounds is crucial in scientific research. Studies have been conducted to analyze the crystal and molecular structure, which is essential for determining how these compounds can be utilized in various applications, such as in materials science (Adamovich et al., 2017).
In Vitro Biological Studies
There are also in vitro studies examining how these compounds interact with biological systems. For example, research has been done on the enzymatic and nonenzymatic metabolism of related compounds, which is crucial for understanding their pharmacological and toxicological properties (Galtier, Alvinerie, & Delatour, 1986).
Applications in Drug Design and Synthesis
These compounds are also significant in drug design and synthesis. Research into the creation of novel inhibitors for various enzymes or receptors often includes compounds like 6-((4-chlorophenyl)sulfonyl)-N-(4-methylbenzyl)nicotinamide, which helps in the development of new therapeutic agents (Tanaka et al., 2007).
properties
IUPAC Name |
6-(4-chlorophenyl)sulfonyl-N-[(4-methylphenyl)methyl]pyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17ClN2O3S/c1-14-2-4-15(5-3-14)12-23-20(24)16-6-11-19(22-13-16)27(25,26)18-9-7-17(21)8-10-18/h2-11,13H,12H2,1H3,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KBRZSCXSPAHIRP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC(=O)C2=CN=C(C=C2)S(=O)(=O)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
400.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-((4-chlorophenyl)sulfonyl)-N-(4-methylbenzyl)nicotinamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-(6-bromo-3-ethylbenzo[d]thiazol-2(3H)-ylidene)-2-phenylacetamide](/img/structure/B2515791.png)
![3-[(4-Chlorobenzyl)sulfanyl]-5-(trifluoromethyl)-2-pyridinecarbonitrile](/img/structure/B2515796.png)
![(E)-3-((2-methoxy-5-methylphenyl)amino)-2-(1-methyl-1H-benzo[d]imidazol-2-yl)acrylonitrile](/img/structure/B2515797.png)
![N'-[(E)-(2,4-dihydroxyphenyl)methylidene]-4-methylbenzenesulfonohydrazide](/img/structure/B2515800.png)
![ethyl 5-(2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamido)pyrazolo[1,5-a]pyridine-3-carboxylate](/img/structure/B2515801.png)
![N-(3-chloro-4-methoxyphenyl)-2-[1-(2-chlorophenyl)-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl]acetamide](/img/structure/B2515802.png)
![5-bromo-7-chloro-1H-pyrazolo[3,4-c]pyridine](/img/structure/B2515803.png)
![N-(2,4-difluorophenyl)-2-(6-(p-tolyl)imidazo[2,1-b]thiazol-3-yl)acetamide](/img/structure/B2515806.png)
